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Compound of Interest

Compound Name: DI-Tert-butylcyclohexylphosphine

Cat. No.: B1352314 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for

DI-Tert-butylcyclohexylphosphine. The information is intended to support researchers,

scientists, and professionals in the drug development field in maintaining a safe laboratory

environment.

Hazard Identification and Classification
DI-Tert-butylcyclohexylphosphine is classified as a hazardous substance. Adherence to the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals is mandatory.

Table 1: GHS Classification[1][2]

Classification Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 1

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory tract irritation)

Table 2: GHS Label Elements[1][2]
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Element Description

Pictogram(s)

Signal Word Danger

Hazard Statement(s)

H315: Causes skin irritation.[1][2] H318: Causes

serious eye damage.[1][2] H335: May cause

respiratory irritation.[1][2]

Precautionary Statement(s)

A comprehensive list of precautionary

statements is provided in the subsequent

sections of this guide.

Physical and Chemical Properties
Understanding the physical and chemical properties of DI-Tert-butylcyclohexylphosphine is

crucial for its safe handling and storage.

Table 3: Physical and Chemical Properties

Property Value Source

Molecular Formula C₁₄H₂₉P [1]

Molecular Weight 228.35 g/mol [1][2]

Appearance Colorless liquid [2]

Density 0.889 g/mL at 25°C [2]

Boiling Point 282 °C [2]

Flash Point 68 °C [2]

Refractive Index n20/D 1.506 [2]

Safe Handling and Personal Protective Equipment
(PPE)
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Proper handling procedures and the use of appropriate personal protective equipment are

paramount to minimizing exposure risks.

Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood.[2]

Use non-sparking tools and explosion-proof equipment.[3][4]

Ensure all metal parts of equipment are grounded to prevent static discharge.[3]

Personal Protective Equipment
Table 4: Recommended Personal Protective Equipment

PPE Specification

Eye/Face Protection Wear chemical safety goggles and a face shield.

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat.[2]

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator with an appropriate

cartridge for organic vapors.

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling.[2][5]

Do not eat, drink, or smoke in the laboratory.

Remove contaminated clothing and wash it before reuse.[2]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.
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Table 5: First Aid Procedures[2][3]

Exposure Route First Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[2] If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[2]

Skin Contact

Immediately wash the affected area with plenty

of water for at least 15 minutes.[3] Remove

contaminated clothing. If skin irritation occurs,

get medical help.[2]

Eye Contact

Immediately rinse with water for several

minutes.[2] Remove contact lenses, if present

and easy to do. Continue rinsing.[2] Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3]

Storage and Disposal
Proper storage and disposal are essential to prevent accidents and environmental

contamination.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][5]

Store in a "Flammables area".[2]

Keep away from heat, sparks, and open flames.[3]

Store under an inert atmosphere.[3]

Incompatible materials include strong oxidizing agents and halogens.[3]
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Disposal
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[2]

Do not allow the chemical to enter drains.[4]

Experimental Protocols and Workflows
Visual aids can clarify complex procedures and relationships, enhancing safety and

comprehension.
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Safe Handling Workflow for DI-Tert-butylcyclohexylphosphine

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure Proper Ventilation (Fume Hood)

Don Personal Protective Equipment (PPE)

Ground Equipment to Prevent Static Discharge

Enter Handling Area

Use Non-Sparking Tools

Dispense Chemical Carefully

Close Container Tightly

Procedure Complete

Decontaminate Work Area

Dispose of Waste Properly

Remove and Clean PPE

Wash Hands Thoroughly
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Emergency Response for Exposure

Inhalation Skin Contact Eye Contact Ingestion

Exposure Event

Move to Fresh Air Remove Contaminated Clothing Rinse with Water for Several Minutes Rinse Mouth

Keep Comfortable

Seek Immediate Medical Attention

Wash with Plenty of Water (15 min)

Get Medical Help if Irritation Occurs

Remove Contact Lenses if Possible

Continue Rinsing

Seek Immediate Medical Attention

Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Di-tert-butylcyclohexylphosphine | C14H29P | CID 4643321 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1352314?utm_src=pdf-body-img
https://www.benchchem.com/product/b1352314?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/DI-Tert-butylcyclohexylphosphine
https://pubchem.ncbi.nlm.nih.gov/compound/DI-Tert-butylcyclohexylphosphine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. echemi.com [echemi.com]

3. fishersci.com [fishersci.com]

4. chemicalbook.com [chemicalbook.com]

5. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of DI-Tert-butylcyclohexylphosphine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1352314#safety-and-handling-of-di-tert-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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